Cas no 876900-91-3 (2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide)

2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide structure
876900-91-3 structure
Product Name:2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide
CAS No:876900-91-3
MF:C18H19ClN6O3
MW:402.83486199379
CID:5510507
Update Time:2025-07-10

2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetamide
    • 2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide
    • Inchi: 1S/C18H19ClN6O3/c1-10-7-23(12-5-3-4-11(19)6-12)17-21-15-14(24(17)8-10)16(27)25(9-13(20)26)18(28)22(15)2/h3-6,10H,7-9H2,1-2H3,(H2,20,26)
    • InChI Key: UCXZHJDLQYDZGD-UHFFFAOYSA-N
    • SMILES: ClC1=C([H])C([H])=C([H])C(=C1[H])N1C2=NC3=C(C(N(C([H])([H])C(N([H])[H])=O)C(N3C([H])([H])[H])=O)=O)N2C([H])([H])C([H])(C([H])([H])[H])C1([H])[H]

2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide Pricemore >>

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2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide Related Literature

Additional information on 2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide

Comprehensive Overview of 2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide (CAS No. 876900-91-3)

The compound 2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide (CAS No. 876900-91-3) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its complex heterocyclic structure, is part of the purine and pyrimidine derivative families, which are well-known for their biological activity and therapeutic potential. The presence of a 3-chlorophenyl group and a dimethyl substitution pattern further enhances its unique chemical properties, making it a subject of interest for researchers exploring novel drug candidates.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine and personalized healthcare. The structural features of 2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide suggest potential applications in modulating enzyme activity or receptor interactions, which are critical in diseases such as cancer, inflammatory disorders, and metabolic syndromes. Researchers are particularly intrigued by its dioxo and acetamide functionalities, which are often associated with enhanced bioavailability and binding affinity.

The synthesis of CAS No. 876900-91-3 involves multi-step organic reactions, including cyclization and functional group transformations, to achieve the desired molecular architecture. Its purine-pyrimidine hybrid core is reminiscent of naturally occurring nucleobases, which may contribute to its compatibility with biological systems. This has led to speculation about its potential as a nucleotide analog or signal transduction modulator, topics frequently searched by scientists and clinicians alike.

From a drug discovery perspective, the compound's lipophilicity and molecular weight fall within the optimal range for oral bioavailability, a key consideration in modern pharmaceutical development. Its chlorophenyl moiety is often associated with improved metabolic stability, a feature highly sought after in the design of long-acting therapeutics. These attributes align with current trends in AI-driven drug design and computational chemistry, where predictive modeling is used to identify promising candidates early in the research pipeline.

Environmental and safety profiles of novel compounds are increasingly scrutinized, and 2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide is no exception. Preliminary studies suggest it may exhibit favorable toxicological characteristics, though comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) studies are still underway. This aligns with the growing emphasis on green chemistry and sustainable pharmaceutical manufacturing, topics that resonate with both industry professionals and environmentally conscious consumers.

In the context of intellectual property and patent landscapes, CAS No. 876900-91-3 represents a valuable asset for organizations investing in innovative therapeutics. Its structural novelty positions it as a potential candidate for orphan drug designation or combination therapies, addressing unmet medical needs in niche patient populations. The compound's mechanism of action and structure-activity relationships are active areas of investigation, with findings likely to be published in peer-reviewed journals in the near future.

As the scientific community continues to explore the potential of 2-9-(3-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide, its role in translational research and clinical development will become clearer. For now, it stands as a testament to the ingenuity of modern synthetic chemistry and the relentless pursuit of molecules that could shape the future of medicine. Its study also contributes to broader discussions about chemical diversity and molecular innovation, themes that dominate contemporary scientific discourse.

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